Cas no 2171917-44-3 (2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171917-44-3
• MF: C₉H₁₂F₂N₄O
• MW: 230.214588165283
• CID: 5875753
• PubChem ID: 165762665
• Update Time: 2025-10-19

2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2171917-44-3
• EN300-1598777
• 2-[5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C9H12F2N4O/c1-2-6(5-16)15-8(9(10)11)7(3-4-12)13-14-15/h6,9,16H,2-3,5H2,1H3
• InChI Key： HWTBBQJCHLGURU-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C(CO)CC)F

Computed Properties

• Exact Mass: 230.09791734g/mol
• Monoisotopic Mass: 230.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Professional Introduction to Compound with CAS No. 2171917-44-3 and Product Name: 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

The compound with the CAS number 2171917-44-3 and the product name 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a difluoromethyl group and a triazol moiety in its molecular structure suggests a high degree of chemical functionality, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorinated substituents. The difluoromethyl group is particularly noteworthy as it can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This feature has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents. The incorporation of such groups into molecular frameworks often leads to more potent and selective therapeutic entities.

The triazol ring in the compound’s structure adds another layer of complexity and functionality. Triazoles are known for their versatility in medicinal chemistry, often serving as key pharmacophores in various drug classes. They can participate in hydrogen bonding interactions, influence electronic properties, and contribute to the overall stability of the molecule. The specific positioning of the triazol ring in 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile suggests that it may interact with biological targets in a manner that could be therapeutically beneficial.

The 1-hydroxybutan-2-yl side chain present in the compound introduces an additional functional group that can influence solubility, permeability, and overall bioavailability. Hydroxyl groups are well-known for their ability to engage in hydrogen bonding, which can be crucial for binding to biological targets. Moreover, the butanoyl linkage may contribute to the molecule’s overall shape and orientation within a binding pocket, further modulating its pharmacological activity.

Recent studies have highlighted the importance of nitrile groups in medicinal chemistry. Nitriles can serve as versatile intermediates in synthetic pathways and can also contribute to the pharmacological properties of drug candidates. The presence of a nitrile group at the 4-position of the triazol ring in this compound suggests potential for further derivatization and optimization.

The combination of these structural elements—difluoromethyl, triazol, hydroxybutanoyl, and nitrile—makes 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile a compound of great interest for researchers exploring new therapeutic avenues. Its unique chemical profile positions it as a valuable scaffold for developing novel pharmaceuticals targeting various diseases.

Current research trends indicate that compounds with similar structural motifs are being actively investigated for their potential applications in oncology and inflammation management. The ability to fine-tune electronic properties through fluorine substitution and to exploit hydrogen bonding interactions via hydroxyl groups offers a rich ground for designing molecules with enhanced efficacy and reduced side effects.

Moreover, computational modeling and virtual screening techniques have become indispensable tools in the early stages of drug discovery. These methods allow researchers to predict how different compounds might interact with biological targets at an atomic level. Given its complex structure, 2171917-44-3 is likely to be subjected to rigorous computational studies to identify potential binding sites and optimize its pharmacological profile.

In conclusion, 2-5-(difluoromethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups positions it as a promising candidate for further investigation across multiple therapeutic areas. As research continues to uncover new applications for fluorinated compounds and triazoles alike, this molecule is poised to play a significant role in shaping the future of drug discovery.